2-(2-(But-3-en-1-yloxy)phenyl)acetic acid

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-(2-but-3-enoxyphenyl)acetic acid
• InChI: InChI=1S/C12H14O3/c1-2-3-8-15-11-7-5-4-6-10(11)9-12(13)14/h2,4-7H,1,3,8-9H2,(H,13,14)
• InChI Key: ZDYDKCOFJKFKBS-UHFFFAOYSA-N
• Canonical SMILES: C=CCCOC1=CC=CC=C1CC(=O)O

Description

2-(2-(But-3-en-1-yloxy)phenyl)acetic acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2-(but-3-en-1-yloxy)phenyl)acetonitrile (1.0 g, 5.34 mmol, 1 equiv) in EtOH (27 mL) was added 10 N NaOH (27 mL). The reaction was heated at reflux for 18 h. Upon cooling to ambient temperature, the reaction was diluted with water and washed with ether. The aqueous layer was acidified with concentrated HCl and extracted with DCM (×3). The combined DCM extracts were dried (Na2SO4) and concentrated in vacuo to provide the product (0.98 g, 89%) as a viscous pale yellow oil. 1H NMR (400 MHz, CDCl3) δ 11.15-9.85 (m, 1H), 7.30-7.25 (m, 1H), 7.21 (dd, J=7.3, 1.5 Hz, 1H), 6.97-6.91 (m, 1H), 6.89 (d, J=8.3 Hz, 1H), 5.98-5.82 (m, 1H), 5.21-5.14 (m, 1H), 5.10 (dd, J=10.3, 1.5 Hz, 1H), 4.06 (t, J=6.5 Hz, 2H), 3.68 (s, 2H), 2.55 (q, J=6.6 Hz, 2H).